Cas no 1824064-93-8 (1-(1-tert-butyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(1-tert-butyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine
• CAS No: 1824064-93-8
• MF: C₉H₁₄F₃N₃
• MW: 221.222772121429
• CID: 6148594
• PubChem ID: 121597269
• Update Time: 2025-06-11

1-(1-tert-butyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1264674
• 1-(1-tert-butyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine
• AKOS026726865
• 1824064-93-8

• Inchi： 1S/C9H14F3N3/c1-8(2,3)15-5-6(4-14-15)7(13)9(10,11)12/h4-5,7H,13H2,1-3H3
• InChI Key： ITMLMAWIBPKCBX-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NN(C=1)C(C)(C)C)N)(F)F

Computed Properties

• Exact Mass: 221.11398195g/mol
• Monoisotopic Mass: 221.11398195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1-tert-butyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine

Introduction to 1-(1-tert-butyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 1824064-93-8)

1-(1-tert-butyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine, identified by its CAS number 1824064-93-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group and a trifluoromethyl moiety in its structure imparts unique physicochemical properties, making it a promising candidate for further investigation in drug discovery and development.

The tert-butyl group at the 1-position of the pyrazole ring enhances the lipophilicity of the molecule, which is a critical factor in determining its absorption, distribution, metabolism, and excretion (ADME) profiles. This modification can also improve metabolic stability, reducing the likelihood of rapid degradation in vivo. On the other hand, the trifluoromethyl group at the 2-position introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its interactions with biological targets. These structural features make 1-(1-tert-butyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine a versatile scaffold for designing novel bioactive compounds.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazoles have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in 1-(1-tert-butyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine may confer additional biological effects that are yet to be fully explored. For instance, studies have shown that trifluoromethylated compounds often exhibit enhanced binding affinity to biological targets, which could be beneficial for developing more potent and selective drugs.

One of the most compelling aspects of this compound is its potential application in oncology research. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules with various biological targets with high accuracy. By leveraging these tools, scientists have been able to identify novel drug candidates that exhibit promising anticancer activity. 1-(1-tert-butyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine has shown potential as an inhibitor of kinases and other enzymes involved in cancer cell proliferation and survival. Its unique structural features may allow it to interact with these targets in ways that conventional drugs cannot.

The synthesis of 1-(1-tert-butyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group is particularly challenging due to its high reactivity and sensitivity to various conditions. However, recent developments in fluorochemistry have provided new methodologies for introducing fluorine atoms into organic molecules with greater ease and precision. These advancements have made it possible to synthesize complex fluorinated compounds like this one more efficiently.

Once synthesized, 1824064-93-8 can be subjected to various pharmacological assays to evaluate its biological activity. High-throughput screening (HTS) techniques are often employed to rapidly test large libraries of compounds for their ability to modulate specific biological pathways. If initial screening results are promising, further characterization using techniques such as X-ray crystallography can provide insights into how the compound interacts with its target proteins at the atomic level. This information is crucial for designing next-generation analogs with improved potency and selectivity.

The role of computational methods in drug discovery cannot be overstated. Molecular docking simulations have become an integral part of modern medicinal chemistry research. By predicting how a compound binds to a target protein based on its three-dimensional structure, researchers can identify potential lead compounds before conducting expensive wet-lab experiments. 1-(1-tert-butyl-1H-pyrazol-4-ylyl)-2aneaneaneaneaneaneaneane has been modeled using these techniques to explore its interactions with various enzymes and receptors involved in cancer and inflammation.

In conclusion,1824064